Ethyl 3-cyano-2,7-dimethylpyrazolo[1,5-a]pyrimidine-6-carboxylate

• IUPAC Name: ethyl 3-cyano-2,7-dimethylpyrazolo[1,5-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C12H12N4O2/c1-4-18-12(17)10-6-14-11-9(5-13)7(2)15-16(11)8(10)3/h6H,4H2,1-3H3
• InChI Key: XFYFPIKAFKVRDF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N2C(=C(C(=N2)C)C#N)N=C1)C
• Molecular Formula: C12H12N4O2
• Molecular Weight: 244.25 g/mol

Description

Ethyl 3-cyano-2,7-dimethylpyrazolo[1,5-a]pyrimidine-6-carboxylate is a chemical compound with the molecular formula C12H12N4O2. It has a molecular weight of 244.25. The compound is solid in physical form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H12N4O2/c1-4-18-12(17)10-6-14-11-9(5-13)7(2)15-16(11)8(10)3/h6H,4H2,1-3H3. This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

The melting point of Ethyl 3-cyano-2,7-dimethylpyrazolo[1,5-a]pyrimidine-6-carboxylate is between 139 - 141 degrees Celsius.

Scientific Research Applications

Antibacterial and Anticancer Properties

Research on ethyl 3-cyano-2,7-dimethylpyrazolo[1,5-a]pyrimidine-6-carboxylate and its derivatives has shown significant potential in the development of new antibacterial and anticancer agents. Studies reveal that compounds synthesized from this chemical scaffold exhibit promising antibacterial activity against both Gram-positive and Gram-negative bacteria. For instance, the synthesis and antibacterial evaluation of novel heterocyclic compounds containing a sulfonamido moiety, derived from a precursor related to ethyl 3-cyano-2,7-dimethylpyrazolo[1,5-a]pyrimidine-6-carboxylate, demonstrated high activities against bacterial strains (Azab, Youssef, & El-Bordany, 2013). Furthermore, novel pyrazolopyrimidines derivatives have been explored for their anticancer and anti-5-lipoxygenase activities, showcasing the structural versatility and therapeutic potential of compounds based on this core structure (Rahmouni et al., 2016).

Heterocyclic Chemistry and Drug Development

The chemical reactivity and transformation of ethyl 3-cyano-2,7-dimethylpyrazolo[1,5-a]pyrimidine-6-carboxylate into various heterocyclic systems underline its significance in drug discovery and development. By undergoing reactions with different reagents, this compound can be transformed into diverse heterocyclic frameworks with potential biological activities. For example, the synthesis of new heterocycles derived from ethyl 7-amino-3-(3-methyl-5-oxo-1-phenyl-2-pyrazolin-4-yl)-5-aryl-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate highlights the compound's utility in generating biologically important heterocycles (Youssef et al., 2013).

Novel Fluorescent Molecules and Herbicide Potential

Additionally, the synthesis of trifluoromethyl-promoted functional pyrazolo[1,5-a]pyrimidine derivatives unveils the compound's utility in creating novel fluorescent molecules and potential herbicides. This showcases the broader applications of ethyl 3-cyano-2,7-dimethylpyrazolo[1,5-a]pyrimidine-6-carboxylate derivatives beyond pharmaceuticals, extending into agricultural and materials science (Wu et al., 2006).

Safety and Hazards

The compound is labeled with the GHS07 pictogram. The hazard statements associated with it are H302, H312, and H332, which indicate that it is harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and others.